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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline

Cat. No.: B181746

An In-depth Technical Guide to 4-Methoxy-3,5-dimethylaniline

This technical guide provides a comprehensive overview of the core physical, chemical, and
biological properties of 4-Methoxy-3,5-dimethylaniline. It is intended for researchers,
scientists, and drug development professionals, offering detailed data, experimental protocols,
and visual representations of key processes.

Core Properties

4-Methoxy-3,5-dimethylaniline, also known as 4-amino-2,6-dimethylanisole, is an aromatic
organic compound.[1] Its structure consists of an aniline core substituted with a methoxy group
and two methyl groups on the benzene ring.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4-Methoxy-3,5-dimethylaniline are
summarized in the table below. The compound typically appears as a cream to green or brown
crystalline powder.[2]
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Property Value Source

IUPAC Name 4-methoxy-3,5-dimethylaniline [1112]
4-amino-2,6-dimethylanisole,

Synonyms ] - [1]
3,5-dimethyl-4-methoxyaniline

CAS Number 39785-37-0 [11[2]

Molecular Formula CoH13NO [1112]

Molecular Weight 151.21 g/mol [1][2]
Cream to green to brown

Appearance [2]
crystals or powder

Melting Point 57.0-64.0 °C [2]
Insoluble in water; soluble in

Solubility organic solvents like alcohol

and ether.[3]

Purity (Assay)

>97.5% (GC)

[2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Methoxy-3,5-

dimethylaniline. Key spectral information is available from various sources.[1]

Data Type

Description

Source

1H NMR

Spectra available for proton

characterization.

[1]

Mass Spectrometry

GC-MS data indicates a
molecular ion peak consistent

with its molecular weight.[1]

[1]

Infrared (IR) Spectra

Vapor phase IR spectra are
available for identifying

functional groups.

[1]
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Reactivity and Stability

Reactivity: As a derivative of aniline, 4-Methoxy-3,5-dimethylaniline is a weak base and is
reactive towards electrophiles.[4] It is incompatible with strong oxidizing agents, strong acids,
acid chlorides, and acid anhydrides, as contact can lead to vigorous reactions.[3]

Stability: The primary degradation pathway for aromatic amines like this compound is oxidation.
[3] Exposure to air and light can accelerate this process, leading to the formation of colored
oxidation products.[3] For storage, it should be kept in a sealed, dry container at room

temperature.

Experimental Protocols
Synthesis Methodologies

Two distinct methods for the synthesis of 4-Methoxy-3,5-dimethylaniline are detailed below.
Method 1: Methylation of 4-amino-3,5-dimethylphenol
This protocol involves the methylation of the hydroxyl group of 4-amino-3,5-dimethylphenol.

¢ Reactants: 4-amino-3,5-dimethylphenol (0.36 mmol), sodium 2-methylpropan-2-ol (0.55
mmol), and iodomethane (0.33 mmol) are dissolved in anhydrous DMF (1 mL) under an
argon atmosphere.[5]

» Reaction: The mixture is stirred overnight at room temperature.[5]

o Work-up: The reaction is diluted with dichloromethane (20 mL) and washed sequentially with
aqueous sodium hydroxide and saturated saline.[5]

« Purification: The organic layer is dried, concentrated, and the residue is purified by silica gel
column chromatography to yield the final product.[5]

4-amino-3,5-dimethylphenol

lodomethane Reaction Stir Overnight Quenching Dilution (DCM) Isolation Yields i Rk, .
Sodium 2-methylpropan-2-ol at Room Temperature Aqueous Wash (NaOH, Saline) Gl G Ry 4-Methoxy-3,5-dimethylaniline

Anhydrous DMF
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Click to download full resolution via product page
Caption: Synthesis of 4-Methoxy-3,5-dimethylaniline via Methylation.
Method 2: Reduction of a Nitro-Precursor
This alternative synthesis route involves the reduction of a nitro-substituted precursor.

e Reactants: 5-methoxy-1,3-dimethyl-2-nitrobenzene (10 mmol) and tin(ll) chloride dihydrate
(50 mmol) are mixed in ethanol (20 ml).[5]

e Reaction: The mixture is refluxed overnight.[5]

o Work-up: After cooling and adding ice, the mixture is basified with 2N NaOH and filtered. The
filtrate is concentrated and extracted with dichloromethane.[5]

 Purification: The combined organic layers are dried, the solvent is removed, and the residue
is purified on a silica gel column to yield the product.[5]

5-methoxy-1,3-dimethyl-2-nitrobenzene
Tin(l1) chloride dihydrate
Ethanol

Click to download full resolution via product page

Caption: Synthesis of 4-Methoxy-3,5-dimethylaniline via Nitro Reduction.

Analytical Workflow

A general workflow for analyzing the purity and identity of 4-Methoxy-3,5-dimethylaniline is
outlined below. Gas Chromatography (GC) is a common method for assessing purity.[2]
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a suitable solvent
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Instrumental Analysis

Inject into Gas
Chromatograph (GC)

Data Processing
Integrate peaks and
calculate purity percentage

Click to download full resolution via product page

Caption: General workflow for the purity analysis of 4-Methoxy-3,5-dimethylaniline.

Potential Biological Activity

While specific biological data for 4-Methoxy-3,5-dimethylaniline is limited in the reviewed
literature, the broader class of methoxy-substituted anilines has garnered interest in drug
discovery.

» Anticancer Potential: Derivatives of anilinoquinazolines and anilinoquinolines, which feature
the aniline scaffold, have shown promise as anticancer agents.[6] They often work by
inhibiting receptor tyrosine kinases like EGFR and VEGFR-2, which are critical for tumor
growth.[6]

» Antimicrobial and Antifungal Activity: Methoxy-substituted compounds have been explored
for developing new antimicrobial and antifungal agents.[6] For instance, natural
methoxyphenol compounds have demonstrated activity against various foodborne
pathogens and spoilage bacteria.[7] Certain naphthyridine alkaloids containing methoxy
groups have also shown activity against strains like C. albicans.[8]
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Further research is required to specifically elucidate the biological and pharmacological profile
of 4-Methoxy-3,5-dimethylaniline. The information presented here serves as a foundational
guide for professionals engaged in chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

